Cas no 436088-88-9 (Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-)

• Product Name: Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-
• CAS No: 436088-88-9
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 332898
• Update Time: 2025-07-16

Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-
• 2-(1-Ethyl-1 H -benzoimidazol-2-ylsulfanyl)-butyric acid
• 2-(1-ethylbenzimidazol-2-yl)sulfanylbutanoic acid

• Inchi： 1S/C13H16N2O2S/c1-3-11(12(16)17)18-13-14-9-7-5-6-8-10(9)15(13)4-2/h5-8,11H,3-4H2,1-2H3,(H,16,17)
• InChI Key： JYHMGYVPBMLDQO-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CC)C1=NC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 264.09300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 80.42000
• LogP: 3.01150

Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-

Research Briefing on Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]- (CAS: 436088-88-9)

Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]- (CAS: 436088-88-9) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzimidazole-thioether linkage, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-, emphasizing its efficient production through multi-step organic reactions involving thiolation and esterification. The compound's structural features, including the benzimidazole core and thioether linkage, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation. Researchers have also explored its interactions with various biological targets, such as kinases and GPCRs, revealing its potential as a modulator of key signaling pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific enzymatic activities, particularly those associated with inflammatory and proliferative diseases. For instance, recent findings indicate that Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]- exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential application in treating conditions like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to enhance its selectivity and reduce off-target effects. Furthermore, preclinical toxicity studies are underway to assess its safety profile, which will be critical for advancing it to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Butanoic acid,2-[(1-ethyl-1H-benzimidazol-2-yl)thio]- (CAS: 436088-88-9) represents a promising avenue for drug discovery, with its unique chemical structure and broad biological activity. Continued research into its mechanisms of action and therapeutic potential will be essential for translating these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in modern medicine.